Cas no 1806940-04-4 (3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine
• CAS No: 1806940-04-4
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4888655
• Update Time: 2025-08-04

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-3-12-6(8(10)11)5(2-9)7(4)13/h3,8H,2H2,1H3,(H,12,13)
• InChI Key： IOXMFRGQSTVOON-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine

Professional Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine (CAS No. 1806940-04-4)

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine, with the CAS number 1806940-04-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound's molecular structure incorporates both chloromethyl and difluoromethyl substituents, which are known for their ability to enhance the bioactivity and metabolic stability of pharmaceutical agents.

The chloromethyl group in this compound serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules. This feature is particularly valuable in medicinal chemistry, where functional groups are strategically incorporated to optimize pharmacokinetic properties. On the other hand, the difluoromethyl group is widely recognized for its ability to improve binding affinity and metabolic resistance, making it a preferred choice in the design of novel therapeutics.

The presence of a hydroxyl group at the 4-position and a methyl group at the 5-position further contributes to the compound's complexity and potential utility. These substituents can influence solubility, lipophilicity, and overall pharmacological activity. Recent studies have highlighted the importance of pyridine derivatives in the development of small-molecule drugs, particularly those targeting central nervous system disorders and inflammatory diseases.

In recent years, researchers have been exploring the therapeutic potential of pyridine-based compounds, particularly those with multiple substituents that can modulate biological pathways. The compound 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine has been investigated for its potential role in inhibiting specific enzymes and receptors involved in disease mechanisms. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

The hydroxyl group at the 4-position of the pyridine ring can also be exploited for further derivatization, allowing for the creation of more complex molecular architectures. This flexibility makes the compound a valuable scaffold for drug discovery efforts. Additionally, the methyl group at the 5-position can influence steric interactions within biological targets, potentially enhancing binding affinity and selectivity.

The synthesis of 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both chloromethyl and difluoromethyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired molecular structure efficiently.

Evaluation of this compound's pharmacological properties has revealed promising results in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as oncology, neurology, and immunology. Further research is ongoing to fully elucidate its mechanism of action and to identify optimal dosing regimens for various indications.

The integration of computational methods into drug discovery has also played a crucial role in understanding the behavior of 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine. Molecular modeling techniques have been used to predict how this compound interacts with its intended biological targets, providing insights into its binding affinity and selectivity. These computational approaches complement experimental data and accelerate the process of identifying lead compounds for further development.

The compound's structural features make it an attractive candidate for further exploration in medicinal chemistry. The combination of a reactive chloromethyl group and a bioisosteric difluoromethyl group provides a rich framework for designing novel therapeutics with improved pharmacological profiles. As research continues to uncover new biological targets and disease mechanisms, compounds like 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine will remain at the forefront of drug discovery efforts.

In conclusion, 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxy-5-methylpyridine (CAS No. 1806940-04-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including functional groups such as , make it a valuable scaffold for drug development. Ongoing research continues to explore its therapeutic applications, leveraging both experimental and computational approaches to optimize its pharmacological properties.